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Introduction

Small interfering RNAs (siRNAs) are powerful tools for inducing sequence-specific gene
silencing, making them invaluable in functional genomics, target validation, and therapeutic
development. Proper handling, resuspension, and storage of pre-designed siRNAs are critical
to ensure their stability and efficacy in downstream applications. This document provides a
detailed protocol for the resuspension and storage of pre-designed siRNA to maintain its
integrity and performance.

Best Practices for Handling siRNA

To prevent degradation by ribonucleases (RNases), which are ubiquitous in laboratory
environments, it is imperative to adhere to the following best practices[1][2][3][4]:

Always wear gloves when handling siRNA and change them frequently.

Use certified RNase-free pipette tips, tubes, and reagents.

Designate a specific RNase-free workspace for handling siRNA.

Clean work surfaces and pipettes with RNase decontamination solutions.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15567197?utm_src=pdf-interest
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/cms_084833.pdf
https://www.thermofisher.com/hk/en/home/references/protocols/rnai-epigenetics-and-gene-regulation/sirna-protocol/handling-sirna-oligonucleotides.html
https://www.ptglab.com/news/blog/10-tips-on-how-to-best-optimize-sirna-transfection/
https://resources.amsbio.com/Supporting/Gene-Silencing-Delivery-Notes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Avoid talking, coughing, or sneezing over open tubes containing siRNA.

Experimental Protocol: Resuspension of Pre-
designed siRNA

This protocol details the steps for resuspending lyophilized pre-designed siRNA to a desired
stock concentration.

Materials:
e Lyophilized pre-designed siRNA

¢ Nuclease-free water or 1x siRNA buffer (e.g., 60 mM KCI, 6 mM HEPES-pH 7.5, 0.2 mM
MgCl2)[5]

+ RNase-free microcentrifuge tubes
o Calibrated micropipettes with RNase-free barrier tips
Procedure:

» Preparation: Before opening, briefly centrifuge the vial containing the lyophilized siRNA pellet
for 1-2 minutes at a low speed (e.g., 1,000 x g) to ensure the entire pellet is at the bottom of
the tube[1][5].

o Resuspension: Carefully open the tube and add the appropriate volume of nuclease-free
water or 1x siRNA buffer to achieve the desired stock concentration. Common stock
concentrations range from 10 uM to 50 uM[6][7][8]. For example, to create a 20 uM stock
solution from 10 nmol of siRNA, add 500 pL of buffer[5].

¢ Mixing: Gently pipette the solution up and down 3-5 times to mix. Avoid creating bubbles. For
complete resuspension, cap the tube and let it sit at room temperature for 30 minutes on an
orbital shaker or mixer[5][9].

» Final Centrifugation: Briefly centrifuge the tube again to collect the resuspended siRNA
solution at the bottom.
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o Quantification (Optional but Recommended): The concentration of the resuspended siRNA
can be verified by measuring its absorbance at 260 nm (A260) using a spectrophotometer.
For siRNA, an absorbance of 1 at 260 nm is equivalent to approximately 40 pg/mL.

Storage of siRNA

Proper storage is crucial for maintaining the long-term stability and functionality of SiRNA.
Dried siRNA:

o Short-term: Dried siRNA pellets are stable at room temperature for up to 2-4 weeks[5][10].
They can also be stored at 4°C for several weeks[9].

e Long-term: For long-term storage, dried siRNA should be stored at -20°C or -80°C in a non-
frost-free freezer, where it is stable for at least one year[9][10][11].

Resuspended siRNA:
e Short-term: Resuspended siRNA can be stored at 4°C for up to 6 weeks[5].

e Long-term: For long-term storage, it is recommended to aliquot the resuspended siRNA into
smaller, single-use volumes to minimize freeze-thaw cycles[5][7]. These aliquots should be
stored at -20°C or -80°C in a non-frost-free freezer. Under these conditions, the siRNA is
stable for at least 6 months to a year[1][9][11][12]. Studies have shown that SiRNA stock
solutions at concentrations >2uM can undergo up to 50 freeze-thaw cycles without significant
degradation[1][6][8].

Data Presentation

The following table summarizes the key quantitative data for SIRNA storage and resuspension.
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Parameter Condition Duration Stability
Dried siRNA Room Temperature 2-4 weeks Stable[5][10]
4°C Several weeks Stable[9]

-20°C or -80°C

At least 1 year

Stable[9][10][11]

Resuspended siRNA

4°C

Up to 6 weeks

Suitable for short-term

storage[5]

-20°C or -80°C

At least 6 months to 1

year

Stable[1][9][11][12]

Freeze-Thaw Cycles

22 uM concentration

Up to 50 cycles

No significant
degradation[1][6][8]

<5 cycles

Recommended[7]

Recommended Stock

Concentration

10 pM - 50 pM[6][7][8]

Experimental Workflow

The following diagram illustrates the workflow for resuspending and storing pre-designed

SiIRNA.
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Caption: Workflow for siRNA resuspension and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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